Cas no 1339365-36-4 (2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one)

• Product Name: 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one
• CAS No: 1339365-36-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5746967
• PubChem ID: 64752015
• Update Time: 2025-05-22

2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS014079961
• 1339365-36-4
• 2-(2,2-dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one
• EN300-1126848
• Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-3,5-dimethyl-
• 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one

• Inchi： 1S/C13H22O2/c1-8-6-9(2)11(10(14)7-8)12(15)13(3,4)5/h8-9,11H,6-7H2,1-5H3
• InChI Key： HZEPQPSXGDGGDU-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC(C)C1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.939±0.06 g/cm3(Predicted)
• Boiling Point: 296.4±23.0 °C(Predicted)
• pka: 11.11±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one

Comprehensive Overview of 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one (CAS No. 1339365-36-4)

The compound 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one (CAS No. 1339365-36-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexanone core and a dimethylpropanoyl side chain, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one has surged, driven by advancements in drug discovery and green chemistry. This compound’s versatility allows it to serve as a building block for heterocyclic compounds, which are pivotal in designing new therapeutic agents. Its CAS No. 1339365-36-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key trends in chemical research is the focus on sustainable synthesis methods. 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one aligns with this trend, as researchers explore catalyst-free reactions and solvent-free conditions to produce it efficiently. This approach not only reduces environmental impact but also enhances cost-effectiveness, making the compound attractive for large-scale manufacturing.

The compound’s molecular stability and reactivity are also topics of interest. Its cyclohexanone moiety provides a rigid framework, while the dimethylpropanoyl group introduces steric effects that can influence reaction pathways. Such properties are crucial for structure-activity relationship (SAR) studies, particularly in medicinal chemistry. Researchers often query terms like "synthesis of 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one" or "applications of CAS 1339365-36-4" to explore its potential further.

Another area of focus is the compound’s role in flavor and fragrance industries. Derivatives of 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one have been investigated for their aromatic properties, contributing to the development of new perfumes and food additives. This application aligns with consumer demand for natural-like and sustainable ingredients, a hot topic in today’s market.

From a technical perspective, the analytical characterization of CAS No. 1339365-36-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s purity and identity, which are critical for regulatory compliance and research reproducibility. Searches for "analytical methods for 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one" highlight the importance of reliable quality control in its production.

In conclusion, 2-(2,2-Dimethylpropanoyl)-3,5-dimethylcyclohexan-1-one (CAS No. 1339365-36-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and flavor industries. Its structural uniqueness and compatibility with green chemistry principles make it a subject of ongoing research. As scientific inquiries and industrial demands evolve, this compound is poised to play an even more significant role in innovative chemical solutions.